N-(3-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide
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Description
N-(3-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide is a benzamide derivative featuring a 3-chlorobenzyl group, a 4-methoxybenzamide moiety, and a 1,1-dioxidotetrahydrothiophen-3-yl (tetrahydrothiophene sulfone) substituent. While specific pharmacological data for this compound are unavailable in the provided evidence, structural analogs suggest its relevance in medicinal or agrochemical research due to modular substituent tuning .
Properties
Molecular Formula |
C19H20ClNO4S |
|---|---|
Molecular Weight |
393.9 g/mol |
IUPAC Name |
N-[(3-chlorophenyl)methyl]-N-(1,1-dioxothiolan-3-yl)-4-methoxybenzamide |
InChI |
InChI=1S/C19H20ClNO4S/c1-25-18-7-5-15(6-8-18)19(22)21(17-9-10-26(23,24)13-17)12-14-3-2-4-16(20)11-14/h2-8,11,17H,9-10,12-13H2,1H3 |
InChI Key |
FWACDJADLPMZHS-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)N(CC2=CC(=CC=C2)Cl)C3CCS(=O)(=O)C3 |
Origin of Product |
United States |
Biological Activity
N-(3-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. Its unique structure, which includes a chlorobenzyl moiety and a tetrahydrothiophene ring with a sulfone group, suggests various mechanisms of action that may be beneficial in therapeutic applications. This article reviews the biological activity of this compound, including its synthesis, mechanisms of action, and potential therapeutic applications.
- Molecular Formula : C21H18ClNO5S
- Molecular Weight : 431.89 g/mol
- CAS Number : 578722-29-9
The biological activity of N-(3-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide is primarily attributed to its interactions with various biological targets. Research indicates that compounds with similar structures often exhibit significant enzyme inhibition and receptor modulation:
- Enzyme Inhibition : The compound may inhibit specific enzymes involved in disease pathways, potentially affecting metabolic processes or signal transduction.
- Receptor Binding : It may interact with various receptors, including sigma receptors, which are implicated in neuroprotection and other physiological processes.
Cytotoxicity Studies
Cytotoxicity assays have demonstrated that compounds related to N-(3-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide can exhibit selective toxicity against cancer cell lines while sparing normal cells. For instance:
| Compound | Cell Line | IC50 (µM) | Selectivity |
|---|---|---|---|
| B9 | VMM917 (melanoma) | 5.0 | 4.9-fold higher than normal cells |
| N-(3-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide | Various | TBD | TBD |
Case Study 1: Anticancer Activity
In a study evaluating the anticancer properties of similar benzamide derivatives, it was found that these compounds could induce cell cycle arrest and apoptosis in melanoma cells. The mechanism involved downregulation of anti-apoptotic proteins and upregulation of pro-apoptotic factors.
Case Study 2: Neuroprotective Effects
Another study highlighted the neuroprotective effects of related compounds on neuronal cell lines subjected to oxidative stress. The results indicated that these compounds could significantly reduce cell death and promote neuronal survival through antioxidant mechanisms.
Comparison with Similar Compounds
Substituent Variations on the Benzyl Group
The benzyl group’s substitution pattern significantly impacts molecular properties:
- N-(3-bromobenzyl)-3-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-methoxybenzamide (CAS 862484-81-9): Substituent: Bromo at the 3-position of the benzyl group. Molecular Weight: 472.8 g/mol (vs. ~450–460 g/mol for the chloro analog). Impact: Bromine’s larger atomic radius and polarizability may alter binding affinity in biological systems compared to chlorine.
- 3-chloro-N-[4-(diethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide (CAS 846065-55-2): Substituent: Diethylamino at the 4-position of the benzyl group. Impact: The basic diethylamino group increases solubility in aqueous environments, contrasting with the hydrophobic 3-chloro substituent. This modification could enhance bioavailability or alter target engagement .
Core Structure Modifications
- Chromene Carboxamide Derivatives (BH52026, CAS 872867-94-2): Core Structure: Chromene ring instead of benzamide. Molecular Weight: 445.9 g/mol.
Directing Group Comparisons
- N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide :
- Directing Group : N,O-bidentate group.
- Impact : While structurally distinct, this compound highlights the role of directing groups in metal-catalyzed reactions. The sulfone group in the target compound may similarly facilitate regioselective C–H functionalization, relevant in synthetic applications .
Structural and Functional Implications
Electronic Effects
- 4-Methoxybenzamide vs. Nitrobenzamide (e.g., 898405-32-8):
Pharmacological Considerations
- Pesticide Analogs ():
- Compounds like flutolanil (trifluoromethyl substituent) and cyprofuram (cyclopropane carboxamide) demonstrate the agrochemical relevance of benzamide derivatives. The target compound’s 3-chloro and 4-methoxy groups may confer selective herbicidal or fungicidal activity, though direct evidence is lacking .
Data Tables
Table 1: Key Structural Analogs and Properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
